Nifuraldezone-15N3

• Molecular Formula: C7H6N4O5
• Molecular Weight: 229.13 g/mol
• InChI: InChI=1S/C7H6N4O5/c8-6(12)7(13)10-9-3-4-1-2-5(16-4)11(14)15/h1-3H,(H2,8,12)(H,10,13)/b9-3+/i8+1,9+1,10+1
• InChIKey: AJSKOLZKIUMPPG-HWXMOMAYSA-N

Nifuraldezone-15N3 Reference Standard

Nifuraldezone-15N3 is the nitrogen-15 (15N3) isotopically labeled analog of the 5-nitrofuran antibacterial agent Nifuraldezone (CAS 3270-71-1), which is used as a veterinary drug in some jurisdictions [1]. Nifuraldezone (unlabeled) has a molecular formula of C7H6N4O5 and a molecular weight of 226.15 g/mol [2]. Its isotopically enriched counterpart, Nifuraldezone-15N3, has a molecular formula of C7H6N(15N)3O5 and a molecular weight of 229.13 g/mol, corresponding to a mass shift of approximately +3.0 Da . This product is designed specifically as a stable isotope-labeled internal standard (SIL-IS) for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows . Its high isotopic purity (>99.0 atom% 15N) ensures minimal cross-signal contribution between the labeled standard and the endogenous analyte, which is a critical requirement for accurate quantification in complex biological matrices .

¹⁵N

Identity

Stable isotope-labeled internal standard (15N3) for Nifuraldezone

+3

Mass shift

+3.0 Da mass shift enables LC-MS/MS differentiation

Hi

Purity

Certified high isotopic purity supports trace quantification

• [1] KEGG DRUG: Nifuraldezone. Entry D05159. CAS: 3270-71-1. View Source
• [2] PubChem. Nifuraldezone. CID 9576410. View Source

Why Nifuraldezone-15N3 Is Essential

In quantitative LC-MS/MS or GC-MS analysis of trace-level residues, the use of a non-isotopically labeled internal standard—such as the unlabeled Nifuraldezone parent compound, or a structurally similar but non-identical nitrofuran—introduces systematic error that compromises the accuracy and reliability of the analytical result [1]. Unlabeled compounds co-elute with the target analyte and exhibit identical or nearly identical precursor and product ion mass transitions, precluding their use as an independent internal standard in the same analytical channel. Structurally related nitrofuran standards, such as those for furazolidone or nitrofurazone, differ in chromatographic retention time and ionization efficiency, thereby failing to correct for matrix effects and extraction recovery variations specific to Nifuraldezone [2]. In contrast, Nifuraldezone-15N3 is chemically and physically identical to the unlabeled analyte in all respects except for a +3 Da mass shift . This mass difference enables the mass spectrometer to distinguish the internal standard from the target analyte while maintaining identical extraction efficiency, chromatographic retention time, and ionization response—a prerequisite for reliable isotope dilution mass spectrometry (IDMS) quantification [3].

Unlabeled Compound Co-elution

Unlabeled Nifuraldezone shares identical MS/MS transitions and may co-elute, preventing independent ISTD use.

Structural Analog Mismatch

Furazolidone or nitrofurazone SIL-IS may differ in retention time and ionization, failing to correct matrix effects for Nifuraldezone.

Deuterium Label Instability

2H-labeled standards risk hydrogen-deuterium exchange; 15N3 label is chemically stable, ensuring consistent mass shift.

• [1] Rychlik, M., & Asam, S. (2008). Stable isotope dilution assays in mycotoxin analysis. Analytical and Bioanalytical Chemistry, 390(2), 617-628. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source
• [3] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Nifuraldezone-15N3 Quantitative Evidence

Certified Isotopic Purity

Nifuraldezone-15N3 is supplied with a certified isotopic purity of >99.0 atom% 15N, as determined by mass spectrometry (MS), and an HPLC purity of >99.0% . This level of isotopic enrichment is essential for minimizing the contribution of the unlabeled isotopologue (M+0) to the signal of the target analyte (Nifuraldezone) when the internal standard is spiked into the sample matrix. In contrast, lower-purity isotopically labeled standards or in-house synthesized materials may exhibit isotopic purities of <98 atom%, leading to measurable cross-talk and bias in low-level quantification [1]. The quantitative difference of >99.0% ensures that the internal standard's M+0 contribution remains below 1%, a threshold generally accepted for accurate trace analysis in regulatory residue monitoring [2].

Isotopic Purity

class-level

Certified >99.0%

Lower-grade ≤98%

Supports

Critical for residue monitoring; data to verify per lot

Mass Shift

class-level

15N3 (IS) +3.0 Da

Unlabeled analyte 0 Da

Baseline separation from analyte m/z; avoids deuterium exchange risks

Stable label retains integrity throughout sample preparation

Method Validation

supporting evidence

LC-MS/MS multi-nitrofuran method

Validated in animal tissue; phenyl-hexyl column; microwave-assisted derivatization

Nifuraldezone included as target analyte; SIL-IS extends method to reliable quantification

Method reduces turnaround time; supports regulatory residue testing

Evidence Dimension	Isotopic Purity (atom% 15N)
Target Compound Data	>99.0 atom% 15N (MS)
Comparator Or Baseline	Typical in-house or lower-grade SIL-IS: ≤98 atom%
Quantified Difference	≥1.0 percentage point higher isotopic enrichment
Conditions	Certified reference material; isotopic purity determined by mass spectrometry

Why This Matters

Higher isotopic purity directly reduces the risk of overestimating analyte concentrations in trace-level residue analysis, thereby improving method accuracy and regulatory compliance.

• [1] Lehotay, S. J., et al. (2010). Determination of pesticide residues in foods by acetonitrile extraction and partitioning with magnesium sulfate: collaborative study. Journal of AOAC International, 93(2), 355-367. View Source
• [2] European Commission. (2002). 2002/657/EC: Commission Decision implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results. View Source

Mass Shift and Signal Separation

The 15N3 labeling of Nifuraldezone-15N3 introduces a mass shift of +3.0 Da relative to the unlabeled Nifuraldezone analyte (MW 229.13 vs. 226.15) . This mass differential allows for baseline separation of the internal standard's precursor ion (m/z 230) from the analyte's precursor ion (m/z 227) in the first quadrupole of a triple quadrupole mass spectrometer. This is a critical advantage over deuterium-labeled internal standards, which often exhibit incomplete separation due to hydrogen-deuterium exchange or chromatographic isotope effects [1]. The 15N3 label is chemically stable and does not undergo back-exchange, ensuring that the internal standard's mass shift remains consistent throughout sample preparation and analysis, thereby preserving the integrity of the isotope dilution calculation .

Mass Shift

class-level

15N3 (IS) +3.0 Da

Unlabeled analyte 0 Da

Baseline separation from analyte m/z; avoids deuterium exchange risks

Stable label retains integrity throughout sample preparation

Evidence Dimension	Mass Shift vs. Unlabeled Analyte
Target Compound Data	+3.0 Da (229.13 g/mol)
Comparator Or Baseline	Unlabeled Nifuraldezone: 226.15 g/mol
Quantified Difference	+3.0 Da
Conditions	LC-MS/MS analysis in positive or negative ion mode

Why This Matters

A 3 Da mass shift provides unambiguous signal separation and eliminates the risk of isotopic cross-talk that can occur with 2H-labeled analogs, ensuring robust quantitation in complex matrices.

• [1] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct for matrix effects? A case study of deuterium-labeled internal standards. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

Validated Multi-Nitrofuran LC-MS/MS Method

Nifuraldezone is explicitly included in a validated rapid LC-MS/MS method for the confirmatory analysis of bound residues of eight nitrofuran drugs in animal tissue [1]. The method, which reduces laboratory turnaround time from 4 days to 2 days, demonstrates that Nifuraldezone can be reliably detected and quantified alongside other priority nitrofurans using optimized chromatographic conditions (phenyl-hexyl column chemistry) [2]. While this method was developed for the unlabeled analyte, the use of Nifuraldezone-15N3 as an internal standard is the logical extension for quantitative applications, as it corrects for extraction efficiency and matrix effects specific to Nifuraldezone that a generic internal standard (e.g., a nitrofurazone SIL-IS) cannot address .

Method Validation

supporting evidence

LC-MS/MS multi-nitrofuran method

Validated in animal tissue; phenyl-hexyl column; microwave-assisted derivatization

Nifuraldezone included as target analyte; SIL-IS extends method to reliable quantification

Method reduces turnaround time; supports regulatory residue testing

Evidence Dimension	Method Validation Status
Target Compound Data	Included in validated multi-nitrofuran LC-MS/MS method
Comparator Or Baseline	Non-validated or single-analyte methods
Quantified Difference	Validated vs. Non-validated
Conditions	Animal tissue (meat); phenyl-hexyl column; microwave-assisted derivatization

Why This Matters

Validated method inclusion confirms the analytical relevance of Nifuraldezone and, by extension, the utility of its SIL-IS for robust quantification in regulatory residue testing.

• [1] Johnston, C., et al. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. Food Additives & Contaminants: Part A, 38(11), 1889-1901. View Source
• [2] Johnston, C., et al. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. Food Additives & Contaminants: Part A, 38(11), 1889-1901. View Source

Nifuraldezone-15N3 Applications

Food Residue Quantification

In regulatory residue monitoring of food products (e.g., meat, milk, honey) for nitrofuran veterinary drugs, Nifuraldezone-15N3 serves as the optimal isotope-labeled internal standard for the specific quantification of Nifuraldezone . Its chemical and physical identity with the target analyte ensures that it corrects for sample preparation losses, matrix-induced ionization suppression or enhancement, and instrument variability. This is essential for achieving the low limits of quantification (typically ≤1 μg/kg) required to demonstrate compliance with zero-tolerance policies for nitrofuran residues in the European Union and other jurisdictions [1]. Using a generic SIL-IS, such as one based on nitrofurazone or furazolidone, would fail to correct for the unique extraction recovery and ionization behavior of Nifuraldezone, leading to biased results.

Multi-Nitrofuran Method Validation

Analytical laboratories developing and validating LC-MS/MS methods for the simultaneous determination of multiple bound nitrofuran residues (including nifursol, nitrofuroxazide, nifuraldezone, and nitrovin) require a high-purity Nifuraldezone-15N3 internal standard . The validated rapid LC-MS/MS method covering eight nitrofuran drugs explicitly includes Nifuraldezone as a target analyte [1]. Incorporating the corresponding SIL-IS from the outset of method development enables the establishment of robust calibration curves, assessment of matrix effects, and determination of method precision and accuracy parameters (e.g., recovery, repeatability, reproducibility) that are specific to Nifuraldezone.

Pharmacokinetic Studies

In veterinary pharmacology research, Nifuraldezone-15N3 can be used as a tracer to investigate the absorption, distribution, metabolism, and excretion (ADME) of Nifuraldezone in target animal species . The 15N3 label allows for the differentiation of the administered dose from endogenous compounds and provides a means for absolute quantification of the parent drug and its metabolites in biological fluids and tissues using mass spectrometry [1]. This application is critical for understanding the pharmacokinetic profile of Nifuraldezone and for supporting the establishment of withdrawal periods in food-producing animals, where such use is permitted.

Proficiency Testing & Quality Assurance

Accredited residue control laboratories participating in proficiency testing (PT) schemes or conducting internal quality assurance (QA) rely on certified reference materials of known purity and isotopic composition . Nifuraldezone-15N3, supplied as a high-purity (>99.0% HPLC, >99.0% isotopic) reference standard, is suitable for preparing calibration standards and quality control samples [1]. Its use ensures the traceability of analytical results to a certified reference material, which is a fundamental requirement for ISO/IEC 17025 laboratory accreditation and for demonstrating the reliability of data submitted to regulatory authorities [2].

Application

Selection Property

Validation Focus

Food Residue Quantification

Analyte-specific matrix-effect correction

Low-level detection (≤1 µg/kg) in regulatory monitoring

Multi-Nitrofuran Method Validation

Certified high-purity 15N3 SIL-IS

Nifuraldezone-specific accuracy, precision, and recovery

Veterinary Pharmacokinetic Studies

Stable 15N3 tracer for ADME profiling

Parent drug and metabolite quantification in tissues

Proficiency Testing & QA

Certified reference material identity

ISO/IEC 17025 traceability and calibration support

• [1] Johnston, C., et al. (2021). Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction. Food Additives & Contaminants: Part A, 38(11), 1889-1901. View Source
• [2] ISO/IEC 17025:2017. General requirements for the competence of testing and calibration laboratories. View Source